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For researchers, scientists, and drug development professionals seeking to bridge the gap

between the laboratory and public discourse, effective science communication training is

paramount. This guide provides a comparative overview of the Science Advice Skills

Development Program (SASDP) and other notable programs, offering insights into their

methodologies and impacts on enhancing science communication skills.

The Science Advice Skills Development Program (SASDP), an initiative by the International

Network for Government Science Advice (INGSA)-Africa, is designed to empower mid-career

African scientists to effectively communicate their research for policy advice.[1][2][3][4] The

program focuses on strengthening the skills needed to translate research findings into

actionable insights for policymakers and the public.[1][2][3][4] This guide compares SASDP
with other prominent science communication training programs, presenting available data on

their effectiveness and outlining methodologies for their evaluation.
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Comparative Analysis of Science Communication
Training Programs
While direct comparative studies with experimental data between these programs are not

publicly available, this section provides a structured comparison based on their core features

and reported outcomes.

Table 1: Comparison of Program Features
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Feature

Science
Advice Skills
Development
Program
(SASDP)

The Art of
Science
Communicatio
n (ASBMB)

Decoding
Science
(Triangulated
Framework)

Science
Communicatio
n Boot Camp
(SCBC)

Target Audience

Mid-career

African scientists

and researchers.

[1][2]

Scientists at all

career stages.[5]

Graduate STEM

students.

Members of the

American

Association for

Anatomy.

Program Focus

Strengthening

skills for science

advice to

policymakers.[1]

[2][3][4]

Effectively

presenting

science to non-

expert

audiences.[5]

Improving

trainees'

communication

of science

through a

triangulated

evaluation.

Equipping

members with

effective science

communication

strategies.

Program

Structure

Mentorship

program with

introductory and

closing

workshops.[1][2]

Eight-week

online course

with video

lectures and live

discussions.[5]

Series of four

workshops with a

"science story"

presentation.

Three-day,

hands-on

professional

development

workshop.

Duration
3 to 6 months.[1]

[2]
Eight weeks.[5] One semester. Three days.

Key

Methodologies

One-to-one

mentorship,

virtual workshops

on transformative

policy advice.[1]

[2]

"Before" and

"after" video

presentations,

weekly

discussions, and

homework.[5]

Triangulated

evaluation

involving

trainees, faculty

trainers, and

ordinary citizens.

Interactive

training in

dynamic

listening,

message

distilling, and

storytelling.

Table 2: Quantitative Outcomes of Science
Communication Training
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This table summarizes available quantitative data on the impact of select science

communication training programs. Due to the nature of the available reports, the outcomes for

SASDP are primarily qualitative.

Program Key Quantitative Findings

Science Advice Skills Development Program

(SASDP)

Reports detail mentee projects aimed at

providing evidence-based policy guidance on

topics like climate change and public health.[1]

Outcomes are described through these project

summaries rather than quantitative metrics of

skill improvement.

The Art of Science Communication (ASBMB)

A retrospective survey of former participants

found a significant increase in communication

with non-expert audiences after the course

(from 51% to 77%).[5] Participants' confidence

in their science communication skills also

significantly increased.[5]

Decoding Science (Triangulated Framework)

Analysis of evaluations from three cohorts

indicated significant improvements in trainees'

communication of science.

Science Communication Boot Camp (SCBC)

Participant surveys at pre-workshop, post-

workshop, and 2-year follow-up showed the

program was effective in helping participants

increase their communication skills and

willingness to engage with the public.

Methodologies for Evaluating Science
Communication Training
To rigorously assess the effectiveness of programs like SASDP, a structured evaluation

framework is essential. The following outlines a potential experimental protocol for such an

evaluation, drawing on established methodologies in the field.
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Experimental Protocol: A Triangulated Approach to
Evaluation
This protocol is a composite model based on best practices and is not a description of a

specific evaluation conducted for SASDP.

1. Objective: To quantitatively and qualitatively assess the impact of a science communication

training program on participants' communication skills, confidence, and engagement with non-

expert audiences.

2. Study Design: A pre-test/post-test control group design.

Trainee Group: Scientists participating in the training program.

Control Group: A matched group of scientists not undergoing the training.

3. Data Collection Instruments:

Pre- and Post-Training Surveys: To measure self-assessed communication skills, confidence

levels, and frequency of public engagement activities.[5]

Video-Recorded Presentations: Participants from both groups would deliver a short

presentation on their research to a lay audience, both before and after the training period.

Audience Evaluation: A panel of non-expert evaluators would score the recorded

presentations based on clarity, engagement, and use of jargon.

Semi-Structured Interviews: To gather qualitative data on the participants' experiences and

the perceived impact of the training on their work.

4. Key Metrics:

Quantitative:

Change in self-reported confidence scores (e.g., on a Likert scale).

Change in the frequency of science communication activities.
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Difference in audience evaluation scores between the trainee and control groups.

Qualitative:

Thematic analysis of interview transcripts to identify recurring themes related to skill

development and application.

5. Statistical Analysis:

Paired t-tests to compare pre- and post-training scores within the trainee group.

Independent t-tests to compare the change in scores between the trainee and control

groups.

Analysis of covariance (ANCOVA) to control for any baseline differences between the

groups.

Visualizing the Path to Enhanced Science
Communication
The following diagrams illustrate the conceptual framework of science communication training

and a potential workflow for its evaluation.
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Conceptual Pathway of SASDP Skill Enhancement

Inputs SASDP Intervention
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Caption: Conceptual pathway of SASDP skill enhancement.
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Experimental Workflow for Program Evaluation

Phase 1: Setup

Phase 2: Intervention

Phase 3: Post-Intervention

Phase 4: Analysis & Reporting

Recruit Participants
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Science Communication
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Generate Comparison
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Caption: Experimental workflow for program evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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